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This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers using reverse transcription quantitative polymerase chain reaction (RT-qPCR) to

study the effects of compounds, such as NCX899, on gene expression. A critical aspect of

reliable RT-qPCR is controlling for genomic DNA (gDNA) contamination, which can lead to

inaccurate results.

While specific RT-qPCR protocols for investigating the effects of NCX899 are not publicly

available, the principles and troubleshooting strategies outlined here are broadly applicable to

any RT-qPCR experiment.

Frequently Asked Questions (FAQs)
Q1: What is genomic DNA (gDNA) contamination in the context of RT-qPCR?

In RT-qPCR, the goal is to quantify messenger RNA (mRNA) levels to determine gene

expression. Your total RNA sample, however, can often contain small amounts of gDNA from

the extraction process. Since the primers used in qPCR can sometimes also bind to the gDNA

sequence of the gene you are studying, the gDNA can be amplified along with your target

cDNA. This leads to an overestimation of the mRNA levels, compromising the accuracy of your

results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15577496#bc-rfq
https://www.benchchem.com/product/b15577496/docs?utm_src=pdf-body#technical-support-center-gene-expression-analysis-using-rt-qpcr
https://www.benchchem.com/product/b15577496/docs?utm_src=pdf-body#technical-support-center-gene-expression-analysis-using-rt-qpcr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: How can I prevent gDNA contamination in my RNA samples?

Preventing gDNA contamination starts with careful RNA extraction and purification. Using a

reputable RNA extraction kit with a DNase treatment step is highly recommended. For

particularly sensitive downstream applications, an additional in-solution DNase treatment of the

purified RNA is advisable.

Q3: What are the most common methods to control for gDNA contamination?

There are two primary strategies to control for gDNA contamination:

DNase Treatment: Treating your RNA sample with DNase I, an enzyme that degrades DNA,

is a direct and effective method to remove gDNA.

Primer Design: Designing primers that span an exon-exon junction of your target gene

ensures that they will only amplify the spliced mRNA sequence and not the unspliced gDNA,

which contains introns.

Troubleshooting Guide
Issue: I suspect my RT-qPCR results are affected by gDNA contamination.

Initial Checks:

No-RT Control: Always include a "no reverse transcriptase" control for each RNA sample. In

this control, you perform the qPCR reaction on the RNA sample without adding the reverse

transcriptase enzyme. If you see amplification in the no-RT control, it is a clear indication of

gDNA contamination.

Melt Curve Analysis: When using SYBR Green-based qPCR, a melt curve analysis can

sometimes reveal the presence of a gDNA-derived amplicon, which may have a different

melting temperature than the target cDNA amplicon.

Troubleshooting Workflow for gDNA Contamination

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amplification detected in No-RT control?

Yes No

gDNA contamination confirmed.

Perform DNase I treatment on RNA sample.

Re-run No-RT control.

Amplification still detected?

Yes NoNo significant gDNA contamination detected.
Proceed with analysis. Redesign primers to span an exon-exon junction.

Proceed with RT-qPCR of samples.
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Caption: Troubleshooting gDNA contamination in RT-qPCR.
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Experimental Protocols
Protocol 1: DNase I Treatment of RNA Samples

To 1 µg of total RNA in a nuclease-free tube, add the following:

1 µL of 10X DNase I Reaction Buffer

1 µL of DNase I (2 units/µL)

Nuclease-free water to a final volume of 10 µL.

Incubate at 37°C for 30 minutes.

To inactivate the DNase I, add 1 µL of 50 mM EDTA and heat at 75°C for 10 minutes.

The DNase-treated RNA is now ready for use in the reverse transcription reaction.

Protocol 2: Checking for gDNA Contamination using No-
RT Control

Set up two qPCR reactions for each RNA sample.

RT-qPCR Reaction: Include the reverse transcriptase enzyme.

No-RT Control Reaction: Substitute the reverse transcriptase enzyme with nuclease-free

water.

Use the same amount of RNA template and primers in both reactions.

Perform the qPCR analysis.

Analyze the amplification data.

Data Presentation
The results from your gDNA contamination check should be clearly presented.

Table 1: Example Data for gDNA Contamination Check
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Sample Name Target Gene Cq (with RT)
Cq (No-RT
Control)

ΔCq (No-RT -
with RT)

Untreated Cells Gene X 22.5 38.2 15.7

NCX899 Treated Gene X 24.1 39.5 15.4

Untreated Cells Gene Y 28.9 No Amplification N/A

NCX899 Treated Gene Y 27.8 No Amplification N/A

A ΔCq of > 5 between the No-RT control and the RT-qPCR reaction generally indicates

negligible gDNA contamination.

"No Amplification" or a Cq value > 35 in the No-RT control is the ideal outcome.

Visualization of Experimental Workflow
The following diagram illustrates a standard RT-qPCR workflow with the inclusion of gDNA

contamination control steps.
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Caption: RT-qPCR workflow including gDNA control.
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Hypothetical Signaling Pathway Leading to Gene
Expression Changes
When studying a compound like NCX899, a nitric oxide (NO) donor, you might be investigating

its effect on downstream signaling pathways that regulate gene expression. The diagram below

illustrates a generic pathway where a compound could induce such changes, which would then

be quantified by RT-qPCR.
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Caption: Hypothetical signaling pathway for NCX899.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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